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Compound of Interest

Compound Name: SP4206

Cat. No.: B1681971 Get Quote

SP4206 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing dose-response curve experiments

for SP4206.

General Information
What is SP4206?

SP4206 is a small molecule, protein-protein interaction inhibitor.[1] It is designed to block the

action of Interleukin-2 (IL-2), a key cytokine signaling molecule in the immune system.[1][2]

SP4206 accomplishes this by binding with high affinity to IL-2, thereby preventing IL-2 from

binding to its receptor, IL-2Rα.[1][2][3] This inhibitory action has been researched for potential

therapeutic applications in autoimmune diseases like atopic asthma, which are associated with

elevated IL-2 levels.[1]

Mechanism of Action

SP4206 functions as a competitive inhibitor of the IL-2/IL-2Rα interaction.[2][3] It binds to IL-2

at virtually the same critical "hot-spot" residues that the IL-2Rα receptor uses.[2][4] Although it

mimics the receptor's binding site, SP4206 is significantly smaller and binds with approximately

twice the ligand efficiency by accessing grooves and cavities that the larger receptor cannot.[4]
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The following table summarizes the known binding affinities and potency values for SP4206.

Parameter Target Value Notes

Kd IL-2 ~70 nM

Dissociation constant

for SP4206 binding to

IL-2.[2][3][4]

Kd IL-2Rα ~10 nM

Dissociation constant

for the natural

receptor binding to IL-

2.[2][3][4]

EC50 WT IL-2 68.8 nM
Potency against wild-

type Interleukin-2.[3]

EC50 IL-2 variant (V69A) 10.4 nM
Potency against a

specific IL-2 variant.[3]

Diagram: SP4206 Mechanism of Action
The diagram below illustrates how SP4206 inhibits the IL-2 signaling pathway.
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Normal IL-2 Signaling

Inhibition by SP4206

IL-2 IL-2Rα Receptor
Binds Downstream Signaling

(e.g., JAK-STAT)
Activates

SP4206 IL-2
Binds & Sequesters

IL-2Rα Receptor Signaling Blocked
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arrow 1. Prepare Reagents
(SP4206 dilutions, IL-2, Media)

3. Seed Cells into Microplate
(Optimize density beforehand)

2. Culture & Harvest Cells
(e.g., CTLL-2)

4. Add SP4206 Serial Dilutions

5. Add IL-2 to Stimulate
(Pre-incubate with SP4206)

6. Incubate Plate
(e.g., 48-72 hours)

7. Add Viability/Proliferation Reagent
(e.g., Resazurin, SYBR Green)

8. Read Plate
(Fluorescence/Luminescence/Absorbance)

9. Data Analysis

Normalize Data
(to 0% and 100% controls)

Fit Dose-Response Curve
(Non-linear regression)

Determine IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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